Cas no 38763-29-0 (Worenine)

• Product Name: Worenine
• CAS No: 38763-29-0
• Molecular Formula: C₂₀H₁₆NO₄
• Molecular Weight: 334.3453
• CID: 1057904
• PubChem ID: 20055073

Worenine Properties

Names and Identifiers

• Worenine
• Worenine chloride
• 13-Methyl-y-coptisine
• 5,6-Dihyd<wbr>
• 5,6-Dihydro-14-methyl-bis[1,3]benzodioxolo[5,6-a:5',6'-g]quinolizinium
• Worenin
• STF4A6F4EH
• Worenine ion
• Worenine cation
• Worenine [MI]
• C17083
• Q27151413
• HY-N1935
• CS-0018247
• SCHEMBL2584351
• 5,6-Dihydro-14-methylbis(1,3)benzodioxolo(5,6-a:5,6-g)quinolizinium
• 24-methyl-5,7,18,20-tetraoxa-13-azoniahexacyclo[11.11.0.02,10.04,8.015,23.017,21]tetracosa-1(24),2,4(8),9,13,15,17(21),22-octaene
• 38763-29-0
• AKOS030573603
• CHEBI:80913
• AC-34325
• Bis(1,3)benzodioxolo(5,6-a:5',6'-g)quinolizinium, 5,6-dihydro-14-methyl-
• UNII-STF4A6F4EH
• DA-59150

• InChIKey： LCXREBMNASQAOC-UHFFFAOYSA-N
• Inchi： 1S/C20H16NO4/c1-11-14-6-18-17(23-10-24-18)5-13(14)8-21-3-2-12-4-16-19(25-9-22-16)7-15(12)20(11)21/h4-8H,2-3,9-10H2,1H3/q+1
• SMILES： O1C([H])([H])OC2=C1C([H])=C1C(=C2[H])C([H])([H])C([H])([H])[N+]2=C([H])C3=C([H])C4=C(C([H])=C3C(C([H])([H])[H])=C21)OC([H])([H])O4

Computed Properties

• Exact Mass: 334.10793299 g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 334.10793299 g/mol
• Heavy Atom Count: 25
• Complexity: 530
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 40.8
• Molecular Weight: 334.3

Experimental Properties

• Color/Form: Cryst.